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Compound of Interest

Compound Name: Indium(lll) hydroxide

Cat. No.: B213205

Indium trihydroxide (In(OH)s) is an inorganic compound that serves as a significant precursor in
the synthesis of various indium-based materials, most notably indium(lll) oxide (In203).[1][2] Its
applications are found in the electronics and semiconductor industries, where it is utilized in the
production of transparent conductive films and coatings.[2] This guide provides a focused
examination of the molecular formula and weight of indium trihydroxide.

Molecular Formula and Weight

The molecular formula for indium trihydroxide is In(OH)s.[1][2][3][4][5][6] It is also referred to as
indium(lll) hydroxide.[1][3] The compound consists of one indium atom, three oxygen atoms,
and three hydrogen atoms. Its molecular weight is approximately 165.84 g/mol .[2][3][5][6][7]

The precise molecular weight can be calculated using the standard atomic weights of its
constituent elements as provided by the International Union of Pure and Applied Chemistry
(IUPAC). The standard atomic weight of indium is 114.818 u.[8][9][10] For oxygen, the standard
atomic weight is given as an interval, but for practical calculations, the abridged value of 15.999
u is commonly used.[11][12][13] Similarly, hydrogen has a standard atomic weight interval, with
a conventional value of 1.008 u.[14][15][16]

A detailed breakdown of the molecular weight calculation is presented in the table below.
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. Standard .
Constituent ) ] . Total Weight
Symbol Quantity Atomic Weight

Element (u)
(u)

Indium In 1 114.818[8][9][10]  114.818
15.999[11][12]

Oxygen O 3 47.997
[13]

Hydrogen H 3 1.008[14][15][16] 3.024

Total In(OH)3 165.839

Note: The calculated molecular weight of 165.839 u is in close agreement with the commonly
cited value of 165.84 g/mol .

Compositional Structure of Indium Trihydroxide

The logical relationship between the elemental components of indium trinydroxide and the final
compound is illustrated in the following diagram. This visualization depicts how the individual
atoms of Indium, Oxygen, and Hydrogen combine to form the trihydroxide molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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